1-Bromo-4-(methylsulfonyl)-2-(2,2,2-trifluoroethoxy)benzene
Description
1-Bromo-4-(methylsulfonyl)-2-(2,2,2-trifluoroethoxy)benzene is a halogenated aromatic compound featuring a bromine atom at the 1-position, a methylsulfonyl group (-SO₂CH₃) at the 4-position, and a trifluoroethoxy (-OCH₂CF₃) substituent at the 2-position. This combination of electron-withdrawing groups (methylsulfonyl and trifluoroethoxy) and a bromine atom renders the compound highly reactive in substitution and coupling reactions, making it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science .
Properties
IUPAC Name |
1-bromo-4-methylsulfonyl-2-(2,2,2-trifluoroethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF3O3S/c1-17(14,15)6-2-3-7(10)8(4-6)16-5-9(11,12)13/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLULOZSQQAESJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)Br)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
Key structural analogs and their substituent variations are summarized in Table 1.
Table 1: Structural Comparison of Analogs
Key Observations :
- Electron-Withdrawing Effects : The methylsulfonyl group (-SO₂CH₃) enhances electrophilic reactivity at the bromine site compared to analogs lacking this group (e.g., 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene) .
- Steric and Electronic Modulation : The trifluoroethoxy group (-OCH₂CF₃) provides steric bulk and electron withdrawal, influencing regioselectivity in cross-coupling reactions. In contrast, trifluoromethyl (-CF₃) groups (e.g., in 1-Bromo-2-(methylsulfonyl)-4-(trifluoromethyl)benzene) offer stronger electron withdrawal but less steric hindrance .
Key Observations :
- Palladium Catalysis : The target compound’s analog in achieved high yield (87%) via Pd-catalyzed C-O coupling, suggesting similar methods could apply to the target compound .
- Halogenation Challenges : Bromination at specific positions (e.g., 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene) requires careful control to avoid polyhalogenation .
Material Science :
- Fluorinated benzene derivatives are used in liquid crystals and polymers due to their thermal stability and low polarizability .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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